N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide

• IUPAC Name: N-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide
• InChI: InChI=1S/C16H17N5O2/c1-10-9-11(2)21-16(17-10)19-15(20-21)18-14(22)12(3)23-13-7-5-4-6-8-13/h4-9,12H,1-3H3,(H,18,20,22)
• InChI Key: LGNGZKYPCJCFKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)NC(=O)C(C)OC3=CC=CC=C3)C
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide, also known as DMTCPA, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, including acetylcholine and glutamate. It may also have antioxidant properties that protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal studies. It has been found to increase levels of acetylcholine and glutamate in the brain, which are important neurotransmitters involved in learning and memory. It also appears to have antioxidant properties that protect neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide is its potential as a neuroprotective agent in animal models of neurodegenerative diseases. It has also been found to enhance cognitive function and memory in animal studies. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to determine the optimal dosage and administration route of this compound in humans. In addition, more research is needed to understand its mechanism of action and potential side effects. Finally, this compound may have potential applications in other areas of scientific research, such as cancer treatment and drug addiction.

Synthesis Methods

N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide can be synthesized using a multistep synthetic route that involves the reaction of 2-phenoxypropanoic acid with 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-phenoxypropanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been found to enhance cognitive function and memory in animal studies.